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Compound of Interest

Compound Name: Cyanoguanidine-15N4

Cat. No.: B562668 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for

Cyanoguanidine-15N4, ensuring the safety of laboratory personnel and compliance with

environmental regulations. As Cyanoguanidine-15N4 is labeled with a stable, non-radioactive

isotope of nitrogen, its chemical reactivity and toxicity are considered identical to its unlabeled

counterpart, cyanoguanidine (also known as dicyandiamide). Therefore, the disposal

procedures for both compounds are the same.[1]

Immediate Safety and Handling Precautions
Before handling Cyanoguanidine-15N4, it is crucial to be familiar with its properties and

potential hazards. The compound is a white crystalline solid.[2] While it has low acute toxicity,

appropriate personal protective equipment (PPE) must be worn to minimize exposure.[3]

Recommended Personal Protective Equipment (PPE):

Gloves: Wear protective gloves.[2] Dispose of contaminated gloves after use in accordance

with good laboratory practices.[4]

Eye Protection: Safety glasses or spectacles are required.

Lab Coat: A standard lab coat or other protective clothing should be worn.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator. Ensure

adequate ventilation, such as working in a fume hood, to minimize dust formation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b562668?utm_src=pdf-interest
https://www.benchchem.com/product/b562668?utm_src=pdf-body
https://www.benchchem.com/product/b562668?utm_src=pdf-body
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.benchchem.com/product/b562668?utm_src=pdf-body
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0650&p_version=2&p_lang=en
https://www.merckmillipore.com/SG/en/product/1-Cyanoguanidine,MDA_CHEM-802491
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0650&p_version=2&p_lang=en
https://www.cdhfinechemical.com/images/product/msds/37_776103649_DICYANDIAMIDE-CASNO-461-58-5-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Disposal Protocol
The primary method for disposing of Cyanoguanidine-15N4 is to treat it as a chemical waste

product and transfer it to a licensed disposal company.

Containerization:

Collect waste Cyanoguanidine-15N4 in its original container or a clearly labeled, suitable,

and sealable container for solid waste. Merck suggests using "container C" for solid

residues.

Ensure the container is kept closed when not in use and stored in a cool, dry, well-

ventilated area away from incompatible substances.

Labeling:

Label the waste container clearly with "Hazardous Waste," the full chemical name

"Cyanoguanidine-15N4," and the approximate quantity. Do not use abbreviations or

chemical formulas.

Segregation:

Store the waste container separately from strong oxidizing agents, strong acids, and

strong bases. Violent reactions can occur with substances like ammonium nitrate.

Arrange for Pickup:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal company to arrange for pickup and proper disposal. Always

follow local, state, and federal regulations.

Alternative Disposal Considerations
Some sources suggest alternative disposal methods, but these should only be considered after

a thorough risk assessment and confirmation of compliance with local regulations.

Incineration: One suggested method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with a scrubber.
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Landfill: Disposal in a licensed landfill may be an option, but it is essential to consult with

local or regional waste management authorities first.

Biodegradation: Studies have shown that cyanoguanidine is biodegradable. However, direct

disposal into the environment or sanitary sewer is not recommended and is often prohibited.

Do not let the product enter drains.

Spill Management
In the event of a spill, follow these procedures:

Prevent Dust Dispersion: If appropriate, moisten the spilled solid first to prevent it from

becoming airborne.

Clean-up: Carefully sweep the spilled substance into a sealable container for disposal. Avoid

creating dust.

Ventilation: Ensure the area is well-ventilated.

Decontamination: Wash the spill area thoroughly.

Personal Protection: Wear the appropriate PPE during cleanup.

Quantitative Data Summary
The following table summarizes key quantitative data for cyanoguanidine.
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Property Value Reference

Chemical Formula C₂H₄N₄

Molecular Mass 84.1 g/mol

Melting Point 208 - 211 °C

Density 1.4 g/cm³

Solubility in Water 4.13 g/100 ml at 25°C

LD50 (Oral, Rat) > 5,000 mg/kg

LD50 (Dermal, Rabbit) > 2,000 mg/kg

WGK (Water Hazard Class)
WGK 1: Slightly hazardous to

water

Storage Class
10 - 13 (Other liquids and

solids)

Experimental Protocols and Workflows
Disposal Decision Workflow
The following diagram outlines the logical steps and decision-making process for the proper

disposal of Cyanoguanidine-15N4.
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Caption: Disposal workflow for Cyanoguanidine-15N4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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